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Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930

Disclaimer: The following application notes and protocols are a representative guide based on
established principles of cholesterol-based lipid nanoparticles for gene delivery. Specific
experimental data for Cholesteryl Petroselinate in this application is limited in the public
domain. Therefore, the provided data tables and certain protocol specifics are illustrative and
should be optimized for specific research applications.

Introduction

Cholesteryl petroselinate is a cholesterol ester containing petroselinic acid, a
monounsaturated omega-12 fatty acid. Its unique structural properties, combining the rigid
cholesterol backbone with a flexible and biocompatible fatty acid chain, make it a promising
candidate for the formulation of lipid-based nanopatrticles for targeted gene delivery. This
document provides an overview of its potential applications, key characteristics, and detailed
protocols for its use in research settings.

Cholesterol and its derivatives are integral components of non-viral gene delivery systems,
contributing to the stability, fusogenicity, and biocompatibility of liposomal and lipid nanoparticle
formulations.[1][2][3] The incorporation of cholesterol derivatives can influence the efficiency of
cellular uptake and endosomal escape, critical steps for successful gene transfection.[4]
Cationic lipids, often formulated with cholesterol, are widely used to complex with negatively
charged nucleic acids to form lipoplexes suitable for gene delivery.[5][6][7]

Molecular Structure and Proposed Advantages
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Cholesteryl petroselinate's structure may offer several advantages in gene delivery
formulations:

o Enhanced Stability: The cholesterol moiety can increase the rigidity and stability of the lipid
bilayer, reducing the leakage of encapsulated genetic material.[2]

e Improved Biocompatibility: Petroselinic acid is a naturally occurring fatty acid, which may
lead to lower cytotoxicity compared to synthetic lipid components.

e Modulated Fluidity: The cis-isomer of the petroselinic acid chain could influence the fluidity of
the lipid membrane, potentially enhancing fusion with endosomal membranes and facilitating
the release of the genetic payload into the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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